4-(3-fluorophenyl)-6-isopentyl-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione

• IUPAC Name: 4-(3-fluorophenyl)-6-(3-methylbutyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
• InChI: InChI=1S/C17H20FN3O2/c1-10(2)6-7-21-9-13-14(16(21)22)15(20-17(23)19-13)11-4-3-5-12(18)8-11/h3-5,8,10,15H,6-7,9H2,1-2H3,(H2,19,20,23)
• InChI Key: XWPULYNYOPXMPS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1CC2=C(C1=O)C(NC(=O)N2)C3=CC(=CC=C3)F
• Molecular Formula: C17H20FN3O2
• Molecular Weight: 317.36 g/mol

Description

The compound “4-(3-fluorophenyl)-6-isopentyl-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione” belongs to the class of chemical compounds known as pyrimidinediones. Pyrimidinediones are characterized by a pyrimidine ring substituted with two carbonyl groups.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name. It contains a pyrrolo[3,4-d]pyrimidine core, which is a bicyclic system with a pyrimidine ring fused to a pyrrole ring. The pyrimidine ring is substituted at the 2 and 5 positions with carbonyl groups, forming a dione. The 4 position of the pyrimidine ring is substituted with a 3-fluorophenyl group. The 6 position of the pyrimidine ring is substituted with an isopentyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from its structure and the properties of similar compounds. For instance, the presence of the fluorophenyl group may influence the compound’s lipophilicity and thus its absorption and distribution in the body. The IR spectrum of a similar compound shows peaks at 3,375, 3,100 (2NH), and 1,701 (C=O), which correspond to N-H and C=O stretching vibrations, respectively.

Scientific Research Applications

Cancer Treatment: CDK2 Inhibition

• Research Findings :
  • .
  • .

PARP-1 Inhibition for Cancer Therapy

• Research Findings :
  • .
  • .

Bicyclic Pyrimidopyrimidines

• Research Findings :
  • .

Anticancer Activity Against Breast Cancer Cell Lines

• Research Findings :
  • .

Cell Cycle Alteration and Apoptosis Induction

• Research Findings :
  • .

Mechanism of Action

Target of Action

Similar compounds such as pyrazolo[3,4-d]pyrimidine derivatives have been found to inhibit cdk2, a protein kinase that plays a crucial role in cell cycle regulation .

Mode of Action

It is suggested that similar compounds interact with their targets through the inhibition of key enzymes, resulting in changes in cellular processes .

Biochemical Pathways

Similar compounds have been found to affect pathways related to cell cycle regulation, such as the cdk2/cyclin a2 pathway .

Pharmacokinetics

Similar compounds have been found to have suitable pharmacokinetic properties, which contribute to their bioavailability .

Result of Action

Similar compounds have been found to inhibit cell proliferation and induce apoptosis within certain cell lines .